Cas no 1804881-28-4 (4-Chloro-2-fluoro-5-methylanisole)

• Product Name: 4-Chloro-2-fluoro-5-methylanisole
• CAS No: 1804881-28-4
• MF: C₈H₈ClFO
• MW: 174.599925041199
• CID: 5003049
• PubChem ID: 118373879
• Update Time: 2025-06-14

4-Chloro-2-fluoro-5-methylanisole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-5-methylanisole
• 1-Chloro-5-fluoro-4-methoxy-2-methyl-benzene

• Inchi： 1S/C8H8ClFO/c1-5-3-8(11-2)7(10)4-6(5)9/h3-4H,1-2H3
• InChI Key： CIECHYIUEISONX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)OC)F

Computed Properties

• Exact Mass: 174.0247707g/mol
• Monoisotopic Mass: 174.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Chloro-2-fluoro-5-methylanisole

Comprehensive Overview of 4-Chloro-2-fluoro-5-methylanisole (CAS No. 1804881-28-4): Properties, Applications, and Industry Insights

4-Chloro-2-fluoro-5-methylanisole (CAS No. 1804881-28-4) is a specialized halogenated anisole derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a methoxy group (-OCH₃) combined with chloro and fluoro substituents, offering distinct reactivity for cross-coupling reactions and intermediate synthesis. Its molecular formula, C₈H₈ClFO, and precise steric effects make it valuable for designing bioactive molecules, aligning with trends in precision chemistry and sustainable manufacturing.

Recent interest in 4-Chloro-2-fluoro-5-methylanisole correlates with the surge in demand for fluorinated building blocks, driven by their role in improving drug metabolic stability. Industry reports highlight a 20% annual growth in fluoro-pharmaceutical intermediates, with this compound being explored for kinase inhibitor development. Researchers also investigate its potential in crop protection chemicals, leveraging its halogenated structure for targeted pest control—a response to the global push for eco-friendly agrochemicals.

From a synthetic perspective, CAS 1804881-28-4 demonstrates exceptional versatility. Its electron-withdrawing substituents facilitate nucleophilic aromatic substitution (S_NAr) reactions, while the methoxy group enables directed ortho-metalation. These traits address frequent search queries like "how to modify anisole derivatives for drug discovery" or "best practices for halogenated aryl ether synthesis." Analytical data reveals a melting point range of 45–48°C and stability under inert atmospheres, making it suitable for multistep organic synthesis.

Environmental and regulatory considerations position 4-Chloro-2-fluoro-5-methylanisole as a greener alternative to heavier halogenated compounds. Its low bioaccumulation potential (predicted LogP ~2.3) aligns with OECD guidelines for chemical safety, a hot topic in ESG-focused research. Laboratories prioritize it for high-throughput screening due to its compatibility with microwave-assisted chemistry—a technique trending in automated synthesis platforms.

The compound’s commercial availability meets the needs of contract research organizations (CROs) developing next-generation small molecule therapies. Patent analyses show increasing references to 1804881-28-4 in heterocyclic compound applications, particularly for oncology targets. This responds to frequent searches such as "anisole derivatives in cancer research" and "fluorinated aromatic compounds in medicinal chemistry." Storage recommendations (2–8°C under nitrogen) ensure long-term stability for industrial-scale applications.

Emerging studies explore 4-Chloro-2-fluoro-5-methylanisole in material science, particularly for liquid crystal precursors and polymeric photoinitiators. Its balanced lipophilicity-hydrophilicity profile makes it relevant for drug delivery system research, a trending topic in nanotechnology forums. Analytical methods like GC-MS and HPLC-UV (retention time ~6.2 minutes in C18 columns) are commonly discussed in quality control protocols for this compound.

In conclusion, CAS 1804881-28-4 represents a multifunctional chemical entity bridging pharmaceutical innovation and sustainable chemistry. Its adoption reflects broader industry shifts toward halogen-efficient molecular design and atom-economical processes—topics dominating scientific conferences and grant proposals. As research expands, this compound is poised to play a pivotal role in high-value specialty chemicals markets.